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Compound of Interest

Compound Name:
5-Methoxy-4-

methylnicotinaldehyde

CAS No.: 113118-86-8

Cat. No.: B056831

Get Quote

Introduction & Chemical Profile5-Methoxy-4-
methylnicotinaldehyde (CAS: 113118-86-8)[1] is a
critical synthetic building block utilized by
researchers and drug development professionals to
construct complex pyridine-containing therapeutics.
With a molecular formula of C8H9NO2 and a
molecular weight of 151.16 g/mol [2], this compound
(IUPAC:5-methoxy-4-methylpyridine-3-
carbaldehyde)[3] is highly valued for its
electrophilic aldehyde group, which readily
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undergoes reductive aminations and Schiff base
formations.
However, this same chemical reactivity dictates its occupational hazards. The electrophilic

carbonyl carbon can react with nucleophilic functional groups (such as amines and thiols) in

human skin and respiratory proteins, necessitating stringent, self-validating safety protocols.

Risk Assessment & Hazard Matrix
Based on hazard profiles for closely related methoxynicotinaldehydes, handling this compound

presents acute toxicity and irritation risks[1]. The following matrix summarizes the physiological

impacts and field-proven mitigation strategies.
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Hazard Class GHS Code
Physiological
Impact

Causality &
Mitigation Strategy

Acute Toxicity (Oral) H302
Harmful if

swallowed[1]

Mitigation: Strict

laboratory

hygiene.Causality:

Systemic absorption

disrupts cellular

metabolism.

Skin Irritation H315
Causes skin

irritation[1]

Mitigation: Double-

gloving

(Nitrile).Causality:

Aldehydes covalently

bind to epidermal

proteins.

Eye Irritation H319
Causes serious eye

irritation[1]

Mitigation: ANSI Z87.1

Safety

Goggles.Causality:

Vapor pressure leads

to rapid ocular

absorption and

inflammation.

STOT SE H335
May cause respiratory

irritation[1]

Mitigation: Fume hood

(>100 fpm).Causality:

Inhalation of fine dust

or vapors damages

mucosal membranes.

Core Directive: Personal Protective Equipment
(PPE) Framework
As an application scientist, I emphasize that PPE is not just a barrier; it is a self-validating

system designed to break the chain of chemical exposure.

Hand Protection:
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Primary Barrier: Nitrile gloves (minimum 0.11 mm thickness).

Causality: Aldehydes can rapidly permeate thin latex. Nitrile provides superior chemical

resistance to mildly polar organic molecules. Always inspect gloves for micro-tears before

use to validate the barrier.

Eye/Face Protection:

Tight-fitting chemical safety goggles are mandatory. Standard safety glasses are

insufficient.

Causality: The volatility of the aldehyde group means vapors can bypass the open sides of

standard glasses, causing severe ocular irritation.

Respiratory Protection:

All handling must occur inside a .

Causality: Maintaining a face velocity of 100-120 fpm ensures that aerosolized particulates

and vapors are mechanically directed away from the operator's breathing zone.

Body Protection:

Flame-resistant (FR) lab coat (fully buttoned) and closed-toe, non-porous footwear.

Operational Plan: Handling & Experimental Protocol
To ensure both safety and scientific integrity, follow this validated methodology for preparing a

standardized stock solution.

Protocol: Preparation of a 0.1 M Stock Solution of 5-Methoxy-4-methylnicotinaldehyde

Pre-Operational Check: Verify the fume hood monitor reads a safe face velocity (100-120

fpm). Clear the workspace of incompatible materials, particularly primary amines and strong

oxidizers.

Equipment Setup: Place an anti-static weighing boat on an analytical balance inside the

fume hood or a dedicated ventilated balance enclosure.
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Weighing: Using a clean, dry PTFE-coated spatula, carefully transfer 151.16 mg (1.0 mmol)

of 5-Methoxy-4-methylnicotinaldehyde into the weighing boat.

Expert Insight: Using PTFE prevents static build-up, minimizing the dispersion of fine

particulates and ensuring accurate mass transfer.

Transfer: Quantitatively transfer the weighed solid into an oven-dried 10 mL volumetric flask.

Dissolution: Add approximately 5 mL of anhydrous Dichloromethane (DCM) or

Tetrahydrofuran (THF). Swirl gently until dissolution is complete.

Expert Insight: Aldehydes are highly soluble in aprotic organic solvents. Immediate

dissolution minimizes atmospheric oxidation, which would otherwise degrade the aldehyde

into[2].

Dilution & Storage: Fill the flask to the 10 mL mark with the solvent. Seal with a PTFE-lined

cap, wrap with Parafilm, and store at 2-8°C under an inert atmosphere (Nitrogen or Argon).
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(Septum/Cap)

 Ready for reaction
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Step-by-step operational workflow for handling 5-Methoxy-4-methylnicotinaldehyde.

Emergency Response & Spill Management
In the event of an accidental release or exposure, immediate action is required to minimize

physiological damage.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Do not apply neutralizing chemicals.

Eye Contact: Activate the emergency eyewash station. Hold eyelids open to ensure

complete irrigation of the ocular surface. Seek immediate medical evaluation.

Spill Protocol:

Evacuate personnel from the immediate vicinity.

Don a half-face respirator with an Organic Vapor (OV) cartridge if the spill is outside the

fume hood.

Cover the spill with an inert absorbent (e.g., vermiculite or dry sand). Crucial: Do NOT use

combustible materials like sawdust, as the chemical may react exothermically.

Sweep up the absorbed material using non-sparking tools and place it in a sealed, labeled

hazardous waste container.

Wash the spill site thoroughly with soap and water to remove residual organics.

Disposal Plan & Waste Segregation
Proper logistical management of chemical waste prevents dangerous downstream reactions.

Segregation: 5-Methoxy-4-methylnicotinaldehyde waste must be strictly segregated from

amine-containing waste.

Causality: Mixing aldehydes with primary amines in a sealed waste container will initiate

an exothermic Schiff base condensation, potentially leading to dangerous pressure build-

up and container rupture.

Labeling: Clearly label containers as "Hazardous Waste - Toxic/Irritant Organic (Contains

Pyridinecarboxaldehyde derivatives)".

Destruction: The mandated disposal method is high-temperature incineration by a licensed

hazardous waste contractor.
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Waste stream segregation and chemical destruction pathway for aldehyde derivatives.

References
Title: Occupational Safety and Health Standards: Laboratory Safety | Source: Occupational

Safety and Health Administration (OSHA) | URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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